Cas no 40782-64-7 (4-(2-Ethoxyethoxy)benzoic acid)

• Product Name: 4-(2-Ethoxyethoxy)benzoic acid
• CAS No: 40782-64-7
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• MDL: MFCD08134357
• CID: 1076953
• PubChem ID: 13134736
• Update Time: 2025-11-02

4-(2-Ethoxyethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Ethoxyethoxy)benzoic acid
• 4-(2-ethoxyethoxy)benzoic acid(SALTDATA: FREE)
• 4-(2-Aethoxy-aethoxy)-benzoesaeure
• 4-(2-ethoxy-ethoxy)-benzoic acid
• AGN-PC-00L2MN
• ARONIS012035
• Benzoic acid, 4-(2-ethoxyethoxy)-
• CTK1C9295
• p-2-Ethoxyethoxybenzoesaeure
• p-ethoxyethoxy benzoic acid
• SBB080147
• STL066879
• SureCN61981
• BS-28191
• MFCD08134357
• 4-(2-ethoxyethoxy)benzoicacid
• AKOS000264410
• APCMOTIDHJISLL-UHFFFAOYSA-N
• AMY4765
• AN-329/43385881
• SCHEMBL61981
• 40782-64-7
• DTXSID20520992
• CS-0212885
• p-(beta-ethoxy)ethoxybenzoic acid

• MDL： MFCD08134357
• Inchi： 1S/C11H14O4/c1-2-14-7-8-15-10-5-3-9(4-6-10)11(12)13/h3-6H,2,7-8H2,1H3,(H,12,13)
• InChI Key： APCMOTIDHJISLL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CCOCC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.522
• Vapor Pressure: Not available

4-(2-Ethoxyethoxy)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(2-Ethoxyethoxy)benzoic acid

Comprehensive Overview of 4-(2-Ethoxyethoxy)benzoic acid (CAS No. 40782-64-7): Properties, Applications, and Industry Insights

4-(2-Ethoxyethoxy)benzoic acid (CAS No. 40782-64-7) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. This aromatic carboxylic acid derivative features an ethoxyethoxy side chain, which enhances its solubility and reactivity, making it valuable in pharmaceuticals, agrochemicals, and material science. The compound’s systematic name, 4-(2-ethoxyethoxy)benzoic acid, reflects its molecular architecture, combining a benzoic acid core with a flexible ether-linked side chain.

In recent years, the demand for 4-(2-Ethoxyethoxy)benzoic acid has surged due to its role as a key intermediate in synthesizing high-performance polymers and liquid crystals. Researchers and manufacturers frequently search for terms like "CAS 40782-64-7 supplier", "4-(2-Ethoxyethoxy)benzoic acid synthesis", and "benzoic acid derivatives applications", highlighting its industrial relevance. The compound’s compatibility with green chemistry principles also aligns with the growing focus on sustainable chemical processes, a trending topic in 2024.

From a chemical perspective, 4-(2-Ethoxyethoxy)benzoic acid exhibits notable stability under moderate temperatures and resistance to hydrolysis, making it suitable for formulations requiring prolonged shelf life. Its molecular weight (224.25 g/mol) and melting point (approximately 80–85°C) are critical parameters for quality control. Analytical techniques such as HPLC and NMR are commonly employed to verify purity, addressing frequent queries like "CAS 40782-64-7 purity analysis" and "4-(2-Ethoxyethoxy)benzoic acid spectroscopic data".

The pharmaceutical industry leverages this compound as a building block for prodrugs and active pharmaceutical ingredients (APIs). Its ether moiety improves bioavailability, a feature often explored in searches like "benzoic acid derivatives in drug delivery". Additionally, agrochemical formulations utilize 4-(2-Ethoxyethoxy)benzoic acid to enhance the efficacy of herbicides and fungicides, resonating with queries such as "agrochemical intermediates CAS 40782-64-7".

Innovations in material science have further expanded its applications. For instance, the compound’s incorporation into liquid crystalline polymers (LCPs) addresses the demand for high-strength, lightweight materials in electronics and aerospace. This aligns with popular searches like "liquid crystal precursors 2024" and "polymeric materials from benzoic acid derivatives". Environmental considerations also drive interest in its biodegradability profile, a hotspot in eco-conscious research.

Regulatory compliance and safety data for 4-(2-Ethoxyethoxy)benzoic acid are well-documented, with no significant hazards under standard handling conditions. This ensures its accessibility for global supply chains, as reflected in searches for "CAS 40782-64-7 SDS" and "safe handling of ethoxyethoxy benzoic acid". Manufacturers emphasize GMP and ISO certifications to meet industry standards, catering to queries like "high-purity 40782-64-7 suppliers".

In summary, 4-(2-Ethoxyethoxy)benzoic acid (CAS No. 40782-64-7) stands at the intersection of innovation and practicality, serving diverse sectors with its adaptable chemistry. Its alignment with sustainability trends and advanced material needs ensures continued relevance, while its well-characterized properties provide a reliable foundation for future research and industrial applications.